Cas no 23668-11-3 (Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methylester)

• Product Name: Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methylester
• CAS No: 23668-11-3
• MF: C₂₈H₃₈N₄O₈
• MW: 558.623327732086
• CID: 262019
• PubChem ID: 5289124
• Update Time: 2025-04-19

Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methylester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methylester
• Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-d
• {(1S,2R,3R,4S,5S)-5-[(3-Acetylphenyl)amino]-4-amino-3-[(dimethylcarbamoyl)amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl}methyl 2-hydroxy-6-methylbenzoate
• 2,6-Cresotic acid, monoester with 3-(4-(m-acetylanilino)-5-amino-2,3-dihydroxy-1-(1-hydroxyethyl)-2-(hydroxymethyl)-3-methylcyclopentyl)-1,1-dimethylurea(VAN)
• U 15800
• 2,6-CRESOTIC ACID, MONOESTER WITH 3-(4-(M-ACETYLANILINO)-5-AMINO-2,3-DIHYDROXY-1-(1-HYDROXYETHYL)-2-(HYDROXYMETHYL)-3-METHYLCYCLOPENTYL)-1,1-DIMETHYLUREA
• Pactamycin, >=95% (HPLC)
• 18P04J5471
• Q27252022
• PACTAMYCIN [MI]
• AKOS030623121
• [(1S,2R,3R,4S,5S)-5-(3-acetylanilino)-4-amino-3-(dimethylcarbamoylamino)-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methyl 2-hydroxy-6-methylbenzoate
• (5-((3-Acetylphenyl)amino)-4-amino-3-(((dimethylamino)carbonyl)amino)-1,2-dihydroxy-3-(1-hydroxyethyl)-2-methylcyclopentyl)methyl 2-hydroxy-6-methylbenzoate (1S-(1alpha,2beta,3alpha,3(R*),4alpha,5beta))-
• UNII-18P04J5471
• WVIUOSJLUCTGFK-JUJPXXQGSA-N
• NSC-52947
• AI3-51038
• SCHEMBL197044
• NSC52947
• NSC 52947
• [(1S, 2R, 3R, 4S, 5S)-5-(3-acetylanilino)-4-amino-3-(dimethylcarbamoylamino)-1, 2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methyl 2-hydroxy-6-methylbenzoate
• SK 27773
• PACTAMYCIN
• U-15800
• BENZOIC ACID, 2-HYDROXY-6-METHYL-, ((1S,2R,3R,4S,5S)-5-((3-ACETYLPHENYL)AMINO)-4-AMINO-3-(((DIMETHYLAMINO)CARBONYL)AMINO)-1,2-DIHYDROXY-3-((1S)-1-HYDROXYETHYL)-2-METHYLCYCLOPENTYL)METHYL ESTER
• 23668-11-3
• Benzoic acid, 2-hydroxy-6-methyl-, (3-((3-acetylphenyl)amino)-4-amino-5-(((dimethylamino)carbonyl)amino)-1,2-dihydroxy-5-(1-hydroxyethyl)-2-methylcyclopentyl)methyl ester
• Benzoic acid, 2-hydroxy-6-methyl-, (5-((3-acetylphenyl)amino)-4-amino-3-(((dimethylamino)carbonyl)amino)-1,2-dihydroxy-3-(1-hydroxyethyl)-2-methylcyclopentyl)methyl ester, (1S-(1alpha,2beta,3alpha,3(R*),4alpha,5beta))-
• PCY
• CHEMBL458512
• DTXSID801043235
• Benzoic acid, [3-[(3-acetylphenyl)amino]-4-amino-5-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-5-(1-hydroxyethyl)-2-methylcyclopentyl]methyl ester
• 1405-46-5
• Benzoic acid, [5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-(1-hydroxyethyl)-2-methylcyclopentyl]methyl ester, [1S-[1.alpha.,2.beta.,3.alpha.,3(R*),4.alpha.,5.beta.]]-
• CHEMBL1994414
• 2, monoester with 3-[4-(m-acetylanilino)-5-amino-2,3-dihydroxy-1-(1-hydroxyethyl)-2-(hydroxymethyl)-3-methylcyclopentyl]-1,1-dimethylurea
• [5-(3-acetylanilino)-4-amino-3-(dimethylcarbamoylamino)-1,2-dihydroxy-3-(1-hydroxyethyl)-2-methylcyclopentyl]methyl 2-hydroxy-6-methylbenzoate
• Upjohn culture 135bt
• WLN: L5TJ AYQ1 AMVN1&1 BQ B1OVR CQ F1& CQ C1 DMR CV1& EZ
• UNII-18P04J5471; Upjohn culture 135bt; 18P04J5471

• Inchi： 1S/C28H38N4O8/c1-15-9-7-12-20(35)21(15)24(36)40-14-27(39)23(30-19-11-8-10-18(13-19)16(2)33)22(29)28(17(3)34,26(27,4)38)31-25(37)32(5)6/h7-13,17,22-23,30,34-35,38-39H,14,29H2,1-6H3,(H,31,37)/t17-,22-,23-,26-,27+,28-/m0/s1
• InChI Key： WVIUOSJLUCTGFK-JUJPXXQGSA-N
• SMILES： O[C@@]1(C)[C@@](COC(C2C(=CC=CC=2C)O)=O)([C@H]([C@@H]([C@]1([C@H](C)O)NC(N(C)C)=O)N)NC1C=CC=C(C(C)=O)C=1)O

Computed Properties

• Exact Mass: 558.26914
• Monoisotopic Mass: 558.269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 9
• Complexity: 951
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195A^2
• XLogP3: 0.9

Experimental Properties

• Density: 1.2608 (rough estimate)
• Boiling Point: 626.7°C (rough estimate)
• Flash Point: 428.1°C
• Refractive Index: 1.5500 (estimate)
• Solubility: DMSO: ≥12mg/mL
• PSA: 194.68
• LogP: 1.91870
• Specific Rotation: D25 +79° (ethanol) changing to +23° on standing; changes in acetone on standing from +25° to +76°

Benzoic acid,2-hydroxy-6-methyl-,[(1S,2R,3R,4S,5S)-5-[(3-acetylphenyl)amino]-4-amino-3-[[(dimethylamino)carbonyl]amino]-1,2-dihydroxy-3-[(1S)-1-hydroxyethyl]-2-methylcyclopentyl]methylester Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGII
• Hazard Category Code： 28-36/37/38
• Safety Instruction： 26-28-36/37-45
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Toxicity：LD50 in mice (mg/kg): 10.7 orally; 15.6 i.v.; in rats (mg/kg): 1.4 i.v. (Bhuyan)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones